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Compound of Interest

Compound Name: Apilimod

Cat. No.: B1663032

For Researchers, Scientists, and Drug Development Professionals

Abstract

Apilimod is a potent and selective inhibitor of the lipid kinase PIKfyve, which plays a crucial
role in endosomal trafficking and autophagy.[1][2][3] It is under investigation for its therapeutic
potential in a variety of diseases, including autoimmune disorders, cancer, and viral infections.
[1][2][4] Accurate and consistent preparation of Apilimod stock solutions is critical for obtaining
reliable and reproducible experimental results. This document provides a detailed protocol for
the preparation of Apilimod stock solutions using dimethyl sulfoxide (DMSO) as the solvent,
along with relevant physicochemical data and diagrams to ensure proper handling and use.

Physicochemical Data of Apilimod

A summary of the key quantitative data for Apilimod is presented in the table below for easy
reference.
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Chemical Name

3-methyl-2-[6-(4-
morpholinyl)-2-[2-(2-
pyridinyl)ethoxy]-4-
pyrimidinyllhydrazone,

[1]

benzaldehyde
Synonyms STA-5326 [1][4][5]
CAS Number 541550-19-0 [1][21[4][5][6]
Molecular Formula C23H26N602 [11[2]15]16]
Molecular Weight 418.5 g/mol [1][2][6]

Solubility in DMSO

20 mg/mL to 84 mg/mL

[1](7]

Appearance

Crystalline solid

[1]

Experimental Protocols

Materials

o Apilimod powder (CAS: 541550-19-0)

Vortex mixer

Calibrated analytical balance

Pipettes and sterile filter tips

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Apilimod Stock Solution

in DMSO
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This protocol describes the preparation of a 10 mM stock solution of Apilimod in DMSO. This
concentration is a common starting point for subsequent dilutions to working concentrations for
various in vitro assays.

o Safety Precautions: Before handling Apilimod, consult the Safety Data Sheet (SDS). Work
in a well-ventilated area and wear appropriate PPE.

o Determine the required mass of Apilimod:

o The molecular weight of Apilimod is 418.5 g/mol .

o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)

» Mass (mg) = 10 mmol/L x 0.001 L x 418.5 g/mol x 1000 mg/g = 4.185 mg

» Weighing Apilimod:

o Using a calibrated analytical balance, carefully weigh out 4.185 mg of Apilimod powder
and place it into a sterile microcentrifuge tube.

e Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Apilimod
powder.

o Cap the tube securely.

e Mixing:

o Vortex the tube until the Apilimod is completely dissolved. Gentle warming in a 37°C
water bath can aid in dissolution if necessary. Visually inspect the solution to ensure there
are no undissolved particles.

e Storage:
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o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, the stock
solution should be stable for several months.
Visualizations

Experimental Workflow for Apilimod Stock Solution
Preparation
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Preparation Workflow

@ Weigh Apilimod

Add DMSO

l

Vortex to Dissolve

l

Aliquot Solution

l

Store at -20°C/-80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

caymanchem.com [caymanchem.com]
Apilimod - Wikipedia [en.wikipedia.org]

echelon-inc.com [echelon-inc.com]

1.
2.
3.
¢ 4. medchemexpress.com [medchemexpress.com]
5. Apilimod | CAS 541550-19-0 | Cayman Chemical | Biomol.com [biomol.com]

6. Apilimod | C23H26N602 | CID 10173277 - PubChem [pubchem.ncbi.nlm.nih.gov]
7. selleckchem.com [selleckchem.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols for Apilimod Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1663032?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663032?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/19094/apilimod
https://en.wikipedia.org/wiki/Apilimod
https://www.echelon-inc.com/wp-content/uploads/2024/09/B-0308_TDS_rev1a.pdf
https://www.medchemexpress.com/Apilimod.html
https://www.biomol.com/products/chemicals/biochemicals/apilimod-cay19094-5
https://pubchem.ncbi.nlm.nih.gov/compound/Apilimod
https://www.selleckchem.com/products/apilimod.html
https://www.benchchem.com/product/b1663032#how-to-prepare-apilimod-stock-solution-with-dmso
https://www.benchchem.com/product/b1663032#how-to-prepare-apilimod-stock-solution-with-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b1663032#how-to-prepare-apilimod-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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